Cas no 1804835-60-6 (3-(Chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-5-acetic acid)

• Product Name: 3-(Chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-5-acetic acid
• CAS No: 1804835-60-6
• MF: C₉H₇ClF₃NO₄
• MW: 285.604392290115
• CID: 4815167
• Update Time: 2025-06-11

3-(Chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-5-acetic acid

• Inchi： 1S/C9H7ClF3NO4/c10-3-5-1-4(2-6(15)16)8(14-7(5)17)18-9(11,12)13/h1H,2-3H2,(H,14,17)(H,15,16)
• InChI Key： CHJWHWKXLVNGKB-UHFFFAOYSA-N
• SMILES： ClCC1C(NC(=C(CC(=O)O)C=1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 442
• XLogP3: 1
• Topological Polar Surface Area: 75.6

Additional information on 3-(Chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-5-acetic acid

3-(Chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-5-acetic Acid: A Comprehensive Overview

3-(Chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-5-acetic acid, also known by its CAS number 1804835-60-6, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyridine ring substituted with hydroxyl, trifluoromethoxy, chloromethyl, and acetic acid groups. The combination of these functional groups makes it a versatile molecule with intriguing chemical properties and biological activities.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, oxidations, and coupling reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction times while maintaining product quality.

One of the most promising applications of 3-(Chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-5-acetic acid lies in its potential as a precursor for drug development. The compound's structure suggests that it could serve as a building block for designing bioactive molecules with specific pharmacological properties. Recent studies have highlighted its ability to modulate enzyme activity, making it a candidate for therapeutic agents targeting diseases such as cancer and inflammatory disorders.

The presence of the trifluoromethoxy group in the molecule confers it with unique electronic properties, enhancing its stability and bioavailability. This feature has been exploited in recent research to develop more effective drug delivery systems. Additionally, the hydroxyl group provides opportunities for further functionalization, allowing researchers to tailor the molecule's properties according to specific needs.

In terms of environmental impact, this compound has been studied for its biodegradability and toxicity profiles. Initial findings suggest that it exhibits low toxicity to aquatic organisms under controlled conditions. However, further research is required to fully understand its environmental fate and potential risks.

The ongoing exploration of 3-(Chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-5-acetic acid continues to uncover new insights into its chemical behavior and biological effects. As researchers delve deeper into its properties, this compound is poised to play a significant role in advancing both academic research and industrial applications.